![molecular formula C20H19N3O3 B2948044 4-ethoxy-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide CAS No. 1207047-04-8](/img/structure/B2948044.png)
4-ethoxy-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-ethoxy-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique structure and potential applications in a variety of fields. In
Scientific Research Applications
Antiviral Research
This compound has shown promise in antiviral studies. Derivatives of this compound exhibited 4- to 7-fold higher antiviral activity than the structurally similar commercial drug Pemetrexed against Newcastle disease virus, an avian paramyxovirus . This suggests its potential use in developing new antiviral medications.
Anti-Tubercular Agents
In the search for potent anti-tubercular agents, derivatives of 4-ethoxy-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide were synthesized and evaluated for their activity against Mycobacterium tuberculosis H37Ra . Some compounds showed significant inhibitory concentrations, indicating the compound’s relevance in tuberculosis treatment research.
Cancer Treatment
The structural similarity of this compound to Pemetrexed, a drug used in cancer treatment, suggests that it could be modified for use as a chemotherapeutic agent. Research into the modification of Pemetrexed has shown that changes in certain regions can lead to compounds with significant biological activities, including antitumor properties .
Enzyme Inhibition
Compounds with a pyrrolo[2,3-d]pyrimidine skeleton, like the one present in 4-ethoxy-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide , have been associated with enzyme inhibition activities. This includes the inhibition of dihydrofolate reductase (DHFR), an enzyme targeted in cancer therapies .
Anti-Inflammatory and Anti-Allergic Applications
The compound’s derivatives could potentially be used in the development of anti-inflammatory and anti-allergic medications. Previous studies have indicated that modifications of similar compounds have led to the discovery of drugs with these properties .
Antibacterial and Antifungal Research
The compound’s framework is conducive to antibacterial and antifungal activities. This opens up avenues for its use in the synthesis of new antibiotics and antifungals, addressing the growing concern of antibiotic resistance .
Biological Process Studies
Due to its versatile nature, 4-ethoxy-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide can be used to study various biological processes. Its unique properties make it ideal for probing into cellular mechanisms and understanding disease pathology.
Drug Development and Synthesis
Lastly, the compound serves as a starting point for the synthesis of a wide range of drugs. Its chemical structure allows for modifications that can lead to the development of new treatments for various diseases.
properties
IUPAC Name |
4-ethoxy-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3/c1-3-25-17-9-5-15(6-10-17)20(24)21-16-7-11-18(12-8-16)26-19-13-4-14(2)22-23-19/h4-13H,3H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISASBCCXPKEGPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OC3=NN=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethoxy-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.